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Compound of Interest

Compound Name: Aminomethanesulfonic acid

Cat. No.: B080838

For Researchers, Scientists, and Drug Development Professionals

Aminomethanesulfonic acid (H2NCH2SOsH) is a simple, bifunctional organocatalyst
possessing both a basic amino group and a strong Brgnsted acid sulfonic acid group. Its solid,
stable, and eco-friendly nature makes it an attractive candidate for catalyzing a variety of
organic transformations. These application notes provide detailed protocols for the use of
aminomethanesulfonic acid as an efficient and reusable catalyst in key multi-component
reactions, offering advantages such as mild reaction conditions, operational simplicity, and high
yields.

General Experimental Workflow

The following diagram outlines a typical workflow for a multi-component reaction catalyzed by
aminomethanesulfonic acid. The process is characterized by its simplicity, often involving
one-pot synthesis followed by straightforward product isolation.
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 To cite this document: BenchChem. [Application Notes and Protocols: Aminomethanesulfonic
Acid in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080838#aminomethanesulfonic-acid-as-a-catalyst-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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